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In Vivo Dosing Protocol for STF-118804

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: STF-118804

CAS No.: 894187-61-2

Cat. No.: S548918

The table below summarizes the key parameters for administering STF-118804 in mouse models of Acute

Lymphoblastic Leukemia (ALL) [1] [2] [3].

Parameter Specification

Recommended Dose 25 mg/kg [1] [2] [3]

Dosing Frequency Twice daily (BID) [1] [2] [3]

Route of Administration Subcutaneous (s.c.) injection [1] [2] [3]

Vehicle Formulation 20% (w/v) [2-hydroxypropyl]-y-cyclodextrin / 5% (v/v) DMSO [2] [3]

Study Duration (Example) 20 days [2]

Supporting Workflows & Experimental Design

The efficacy of STF-118804 has been demonstrated in an orthotopic xenotransplant model of high-risk ALL.
The typical workflow involves implanting leukemia cells (e.g., MV411) into mice, followed by treatment
with the dosing regimen outlined above [1] [2]. This treatment has been shown to improve survival and

effectively deplete leukemia-initiating cells [1] [2] [3].

The diagram below illustrates the logical sequence of this in vivo efficacy study.
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Mechanism of Action and Key Assays

STF-118804 is a highly specific competitive inhibitor of Nicotinamide Phosphoribosyltransferase
(NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway [4] [1] [3]. By inhibiting NAMPT, STF-
118804 depletes intracellular NAD+ levels, leading to metabolic collapse, impaired DNA damage repair, and

ultimately, apoptosis in cancer cells [4] [5].

A critical experiment to confirm on-target activity is the NMN Rescue Assay. Adding exogenous
Nicotinamide Mononucleotide (NMN), the product of the NAMPT reaction, can reverse the cytotoxic effects
of STF-118804, rescuing both NAD+ levels and cell viability [5]. This assay is a key proof that the observed
effects are due to NAMPT inhibition.

The flowchart below summarizes this mechanism and the corresponding validation assay.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s548918?utm_src=pdf-body-img
https://www.smolecule.com/products/s548918?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5689593/
https://www.targetmol.com/compound/stf-118804
https://www.biocrick.com/STF-118804-BCC4850.html
https://www.smolecule.com/products/s548918?utm_src=pdf-body
https://www.smolecule.com/products/s548918?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5689593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7481307/
https://www.smolecule.com/products/s548918?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7481307/
https://www.smolecule.com/products/s548918?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

STF-118804 inhibits NAMPT palicatoRENININEE SCER 2o/
Reverses Cytotoxicity

4
4

7
// Reverses
7

Depletion of
Intracellular NAD+

Metabolic Collapse: Impaired DNA Repair

| Glycolysis, | ATP (PARP Inhibition)

Induction of Apoptosis
& Inhibited Tumor Growth

Click to download full resolution via product page

Combination Therapy & Additional Context

e Combination with Chemotherapy: Preclinical studies in pancreatic cancer models show that STF-
118804 has an additive effect when combined with standard chemotherapeutic agents like
gemcitabine, paclitaxel, and etoposide [4] [6]. This suggests a potential strategy to enhance
efficacy in other cancers, including ALL.

e Broader Preclinical Efficacy: While the 25 mg/kg dose is established for ALL, STF-118804 has also
shown significant efficacy in reducing tumor size in an orthotopic model of pancreatic ductal
adenocarcinoma (PDAC), confirming its activity across multiple cancer types [4] [6].

e Comparison to Other Inhibitors: STF-118804 is a next-generation NAMPT inhibitor. Other inhibitors
mentioned in the literature include FK866 and the clinical-stage compound OT-82, which has been
reported to have a favorable toxicity profile [7] [5].

Critical Experimental Considerations

¢ Vehicle Preparation: The solubility and stability of STF-118804 are dependent on the correct
preparation of the vehicle. Ensure the 20% [2-hydroxypropyl]-y-cyclodextrin solution is freshly
prepared in saline or water and properly mixed with DMSO [2].
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e Confirmation of On-Target Activity: Especially in a new experimental system, always include an
NMN rescue group to confirm that the observed effects are due to on-target NAMPT inhibition and not
off-target toxicity [5].

¢ Monitoring Animal Health: Although STF-118804 was reported to be well-tolerated in a 20-day ALL
study, closely monitor animals for signs of toxicity, which for this drug class can include
thrombocytopenia and gastrointestinal effects [5] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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